![molecular formula C16H12N4O4S B2658926 N-(5-(4-(methylthio)phenyl)-1,3,4-oxadiazol-2-yl)-3-nitrobenzamide CAS No. 886916-38-7](/img/structure/B2658926.png)
N-(5-(4-(methylthio)phenyl)-1,3,4-oxadiazol-2-yl)-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(5-(4-(methylthio)phenyl)-1,3,4-oxadiazol-2-yl)-3-nitrobenzamide” is a complex organic compound. It contains several functional groups, including a methylthio group, a phenyl group, an oxadiazole ring, a nitro group, and a benzamide group . These functional groups could potentially give this compound a variety of chemical properties and reactivities.
Scientific Research Applications
Antimicrobial and Antifungal Activities
A series of compounds with oxadiazole rings have been synthesized and evaluated for their antimicrobial properties. These compounds showed significant activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains, indicating their potential as therapeutic agents for treating microbial infections (Desai, Rajpara, & Joshi, 2013). Similarly, 1,3,4-oxadiazole derivatives have been identified as having potent antimicrobial properties, with some compounds demonstrating activity at very low concentrations against various bacterial and fungal species (Mutchu, Kotra, Onteddu, Boddapati, & Bollikolla, 2018).
Anticancer Activity
Research has also focused on the anticancer potential of oxadiazole derivatives. For instance, certain 1,3,4-oxadiazole compounds have been evaluated for their cytotoxic properties against various cancer cell lines, with some showing promising activity. This suggests that these compounds could be explored further as potential anticancer agents (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).
Antioxidant Properties
The antioxidant activity of 1,3,4-oxadiazole tagged thieno[2,3-d]pyrimidine derivatives has been investigated, with some derivatives demonstrating significant radical scavenging ability. These findings highlight the potential of oxadiazole compounds in the development of new antioxidant therapies (Kotaiah, Harikrishna, Nagaraju, & Venkata Rao, 2012).
Synthesis and Characterisation
Studies have also focused on the synthesis and characterisation of mesogenic materials based on 1,3,4-oxadiazole, indicating the versatility of these compounds in material science. The nitro terminal group and alkoxy chains play a significant role in determining the liquid crystalline properties of these derivatives (Abboud, Lafta, & Tomi, 2017).
Properties
IUPAC Name |
N-[5-(4-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O4S/c1-25-13-7-5-10(6-8-13)15-18-19-16(24-15)17-14(21)11-3-2-4-12(9-11)20(22)23/h2-9H,1H3,(H,17,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAZCBTJMIWPHLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)C2=NN=C(O2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.